Cas no 40759-77-1 (2-(Dichloromethyl)benzoic acid)

• Product Name: 2-(Dichloromethyl)benzoic acid
• CAS No: 40759-77-1
• MF: C₈H₆Cl₂O₂
• MW: 205.03804063797
• CID: 2667293
• PubChem ID: 13231000
• Update Time: 2025-04-21

2-(Dichloromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(dichloromethyl)benzoic acid
• 2-Dichloromethylbenzoic acid
• 40759-77-1
• SCHEMBL8607508
• DTXSID90530482
• 2-(Dichloromethyl)benzoic acid

• Inchi： 1S/C8H6Cl2O2/c9-7(10)5-3-1-2-4-6(5)8(11)12/h1-4,7H,(H,11,12)
• InChI Key： IHVPBONIOHGKDJ-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC=CC=1C(=O)O)Cl

Computed Properties

• Exact Mass: 203.9744848Da
• Monoisotopic Mass: 203.9744848Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 37.3Ų